3-Fluoro-2-(methylthio)aniline

• IUPAC Name: 3-fluoro-2-methylsulfanylaniline
• InChI: InChI=1S/C7H8FNS/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H3
• InChI Key: GFGIPUGVPPOENQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=C1F)N
• Molecular Formula: C7H8FNS
• DSSTOX Substance ID: DTXSID10448717
• Molecular Weight: 157.21 g/mol
• CAS RN: 305811-07-8

Description

3-Fluoro-2-(methylthio)aniline belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group.

Molecular Structure Analysis

3-Fluoro-2-(methylthio)aniline contains a total of 18 bonds; 10 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 sulfide.

Physical And Chemical Properties Analysis

3-Fluoro-2-(methylthio)aniline has a molecular weight of 125.14. More detailed physical and chemical properties were not found in the search results. For comprehensive data, please refer to a specialized chemical database.

Scientific Research Applications

Suzuki–Miyaura Coupling

. .

Synthesis of Phenyl Azobenzene Sulfonamide Derivatives

. These derivatives have potential applications in various fields, including materials science and medicinal chemistry.

Pharmaceutical Research

. While specific applications are not mentioned, this suggests that it may have potential uses in pharmaceutical research.

Agrochemicals

. It’s possible that “3-Fluoro-2-(methylthio)aniline” could have similar applications.

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

While the specific future directions for 3-Fluoro-2-(methylthio)aniline are not mentioned in the search results, it’s worth noting that many novel applications of trifluoromethylpyridine (TFMP), a related compound, are expected to be discovered in the future. This suggests potential future research directions for 3-Fluoro-2-(methylthio)aniline as well.

Mechanism of Action

Target of Action

The primary target of 3-Fluoro-2-(methylthio)aniline is Lysozyme , an enzyme that plays a crucial role in the immune system by breaking down the cell walls of certain bacteria .

Biochemical Pathways

The compound belongs to the class of organic compounds known as aminotoluenes, which are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group . It’s possible that the compound could interact with various biochemical pathways associated with these groups.

Synthesis routes and methods

Procedure details

N-(2-Methylthio-3-fluorophenyl)trifluoroacetamide (2.36 g crude, 9.33 mmol, prepared as described by McKittrick, J. Het. Chem. 1990, 27, 2151-2163) was taken up in methanol (40 mL), and solid potassium hydroxide (1.57 g, 28.0 mmol) was added portionwise at room temperature. The mixture was heated to reflux. After 1.5 hours, the mixture was cooled to room temperature, and the solvent volume reduced to 5 mL by evaporation under reduced pressure. The residue was taken up in deionized water (30 mL) and extracted with diethyl ether (3×40 mL). The extracts were combined, washed with saturated sodium chloride solution, dried over sodium sulfate, and the volatiles were removed by evaporation under reduced pressure. The product was purified by silica gel chromatography using 10% ethyl acetate in hexanes. 1.2 g of 3-fluoro-2-(methylthio)aniline was isolated.